2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-benzyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H21N3O4S2/c1-30-20-13-7-5-11-18(20)24-22(27)16-31-23-25-32(28,29)21-14-8-6-12-19(21)26(23)15-17-9-3-2-4-10-17/h2-14H,15-16H2,1H3,(H,24,27)
• InChI Key: OUHDSQWKTCNPAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NS(=O)(=O)C3=CC=CC=C3N2CC4=CC=CC=C4
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol
• CAS No.: 951486-26-3

Description

“2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C27H28N4O4S2. It’s a derivative of benzothiadiazine, a class of compounds with a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound can be determined using techniques such as NMR and MS analysis. The compound contains a benzothiadiazine core, which is a bicyclic structure consisting of a benzene ring fused to a thiadiazine ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. The compound’s structure, chemical names, physical and chemical properties, classification, patents, literature, and biological activities can be found in databases like PubChem.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities, such as its potential antitumor activity. Additionally, it could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.

Mechanism of Action

Target of Action

Similar compounds, such as 3-amino-4h-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives, have been reported to inhibit the mas-related g protein-coupled receptor x2 (mrgx2) . MRGX2 plays a crucial role in pain perception, inflammation, and mast cell-mediated allergic reactions .

Mode of Action

Based on its structural similarity to other 1,2,4-thiadiazine 1,1-dioxide derivatives, it may interact with its target receptor (such as mrgx2) and modulate its activity . This interaction could lead to changes in cellular signaling pathways, resulting in altered physiological responses .

Biochemical Pathways

Given its potential role as an mrgx2 inhibitor , it might influence pathways related to pain perception, inflammation, and allergic responses

Result of Action

If it acts as an mrgx2 inhibitor , it could potentially reduce pain perception, inflammation, and allergic responses. The exact effects would depend on the specific cellular context and the compound’s interaction with its target.